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Cat. No.: B1581615 Get Quote

An In-depth Technical Guide to Tri-n-octyl Borate

Introduction
Tri-n-octyl borate (CAS No. 2467-12-1), also known as boric acid tri-n-octyl ester, is an

organoboron compound with the chemical formula C24H51BO3.[1][2] It is a colorless to almost

colorless, clear liquid at room temperature. This document provides a comprehensive overview

of its physical and chemical properties, experimental protocols for its synthesis and analysis,

and essential safety information. Due to its properties, it finds applications as a plasticizer,

solvent, and as an intermediate in organic synthesis.[3] It is also used as a lubricant and

lubricant additive.[4]

Physical and Chemical Properties
Tri-n-octyl borate is characterized by its low volatility and good thermal stability, making it

suitable for high-temperature applications.[3] A summary of its key physical and chemical

properties is presented below.

Table 1: Physical and Chemical Properties of Tri-n-octyl
Borate
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Property Value Reference(s)

Molecular Formula C24H51BO3 [1][4]

Molecular Weight 398.48 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 379 °C [1]

Density 0.86 g/cm³ [1][2]

Refractive Index 1.4350-1.4380 [1][2]

Flash Point 188 °C [1]

Storage Temperature
2-8°C is recommended for

storage
[1][2]

Chemical Reactivity and Stability
Hydrolysis: Like other borate esters, tri-n-octyl borate is susceptible to hydrolysis, especially in

the presence of water, which can break it down into boric acid and n-octanol. The long octyl

chains, however, likely result in a slower hydrolysis rate compared to shorter-chain borates due

to steric hindrance.[5] The reaction is significantly faster in basic (alkaline) environments.[5]

Combustibility: It is a combustible liquid when exposed to heat or flame and can react with

oxidizing materials.[1][2] In case of fire, foam, CO2, or dry chemical extinguishers are

recommended.[1][2] When heated to decomposition, it can emit acrid smoke and irritating

fumes.[1][2]

Reactivity with Acids and Bases: Borate esters react with acids, which can generate heat along

with the corresponding alcohol and acid. Interaction with caustic solutions also generates heat.

[6]

Experimental Protocols
Synthesis of Tri-n-octyl Borate
1. Esterification of Boric Acid with 1-Octanol
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This is a common method for synthesizing tri-n-octyl borate. The reaction involves the direct

esterification of boric acid with three equivalents of 1-octanol. To drive the reaction to

completion, the water produced during the reaction is typically removed.[5]

Materials: Boric acid, 1-octanol, toluene (or another suitable azeotroping agent).

Apparatus: A round-bottom flask, a Dean-Stark apparatus, a condenser, and a heating

mantle.

Procedure:

Combine boric acid and 1-octanol in a stoichiometric ratio (1:3) in the round-bottom flask

with toluene.

Heat the mixture to reflux.

The water formed during the reaction is removed as an azeotrope with toluene and

collected in the Dean-Stark trap.[5]

The reaction is monitored until the theoretical amount of water is collected.

After completion, the solvent and any excess alcohol are removed under reduced

pressure to yield the crude tri-n-octyl borate.

The product can be further purified by vacuum distillation.

Workflow for Esterification Synthesis
Caption: Esterification Synthesis Workflow

2. Transesterification

Tri-n-octyl borate can also be synthesized via a transesterification reaction. This process

involves the reaction of a trialkyl borate (like trimethyl borate) with a trialkylborine in the

presence of a catalyst.[7]

Materials: Trialkyl borate (e.g., trimethyl borate), trialkylborine, and a catalyst such as a

boron trihalide (e.g., butylboron dichloride).[7]
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Procedure:

The reactants and catalyst are mixed under anhydrous and oxygen-free conditions,

typically under an inert atmosphere like nitrogen.[5][7]

The mixture is heated to a temperature between 150°C and 300°C.[7]

The reaction time can range from a few hours to over a day, depending on the

temperature.[7]

The desired tri-n-octyl borate is then isolated from the reaction mixture, usually by

distillation.[7]

Logical Diagram for Transesterification
Caption: Transesterification Reaction Logic

Analytical Methods
The purity of tri-n-octyl borate is often determined by neutralization titration. Due to its

susceptibility to hydrolysis, specialized analytical techniques may be required for methods like

reverse-phase high-performance liquid chromatography (RP-HPLC). Using a high-pH mobile

phase might be necessary to stabilize the boronate ester during analysis.[8]

Safety and Handling
Tri-n-octyl borate is considered moderately toxic by ingestion and is an eye irritant.[1][2]

GHS Hazard Statements: H302 (Harmful if swallowed), H319 (Causes serious eye irritation).

[2]

Personal Protective Equipment (PPE): Safety glasses with side-shields, gloves, and

appropriate protective clothing should be worn when handling this chemical.[9][10]

Handling: Handle in a well-ventilated area. Avoid contact with skin and eyes, and avoid

breathing vapors or mist.[9][10] Keep away from heat, sparks, and open flames.[10]
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Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][10]

Storage at 2-8°C is recommended.[1] It should be stored under an inert atmosphere as it is

moisture-sensitive.

In case of exposure:

Inhalation: Move the person to fresh air.[9]

Skin contact: Wash off with soap and plenty of water.[9]

Eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.[9]

Ingestion: Rinse mouth with water. Do not induce vomiting.[9]

In all cases of exposure, it is advisable to consult a physician.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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